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Compound of Interest

Compound Name: 3-Iodoaniline

Cat. No.: B1194756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,

and emergency procedures for 3-Iodoaniline (CAS No. 626-01-7). The information is intended

to equip laboratory personnel with the knowledge required to handle this chemical safely and

effectively.

Chemical and Physical Properties
3-Iodoaniline is a versatile chemical intermediate used in a variety of synthetic processes,

particularly in the development of pharmaceuticals and dyes.[1][2] It typically appears as a

clear, colorless to yellow or brown liquid or a low-melting solid.[1][3] Understanding its physical

and chemical properties is the first step in ensuring safe handling.
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Property Value Source

Molecular Formula C₆H₆IN [4][5]

Molecular Weight 219.02 g/mol [4]

Appearance

Clear, colorless to yellow-

brown liquid or low melting

solid

[1][3]

Melting Point 21-24 °C (70-75 °F) [2][6]

Boiling Point
145-146 °C (293-295 °F) at 15

mmHg
[6]

Density 1.821 g/mL at 25 °C (77 °F) [2]

Refractive Index n20/D 1.682 [2]

Flash Point > 110 °C (> 230 °F) [3]

Water Solubility Insoluble [1]

Stability

Stable under normal

conditions. Sensitive to light

and air. May discolor on

exposure.

[1][7]

Hazard Identification and Classification
3-Iodoaniline is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in

contact with skin. It is also known to cause skin, eye, and respiratory irritation.[3][4][7]
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Hazard
Classification

GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Acute Toxicity, Dermal Category 4 Warning
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
H335: May cause

respiratory irritation

Source: GHS Classification data compiled from multiple sources.[3][4]

Experimental Protocols: Safe Handling and Use
Adherence to strict laboratory protocols is mandatory when working with 3-Iodoaniline. The

following procedures are based on standard operating procedures for acutely toxic and

hazardous chemicals.[8][9][10]

Pre-Handling Checklist & Designated Area Preparation
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantities of 3-Iodoaniline to be used and the potential for exposure.

SDS Review: Ensure all personnel involved have read and understood the Safety Data

Sheet (SDS) for 3-Iodoaniline.

Emergency Equipment: Verify that a safety shower, eyewash station, and appropriate fire

extinguisher are accessible and operational.[3]
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Designated Area: All work with 3-Iodoaniline must be performed in a designated area, such

as a certified chemical fume hood.[10][11] The area should be clearly marked with warning

signs.

Spill Kit: Ensure a spill kit containing appropriate absorbent materials (e.g., vermiculite, sand,

or commercial absorbent pads), neutralization agents (for secondary spills), and waste

disposal bags is readily available.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Iodoaniline:

Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face shield should be

used if there is a splash hazard.

Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.g.,

nitrile, neoprene).[7][10] Glove selection should be based on breakthrough time and

permeation rate; consult the glove manufacturer's specifications.

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH/MSHA-approved respirator with an appropriate cartridge (e.g., for

organic vapors and particulates) is required.[3][7]

Dispensing and Handling Protocol
Work exclusively within the designated chemical fume hood.

Place plastic-backed absorbent paper on the work surface to contain any minor drips or

spills.[10]

Ensure all containers are clearly labeled.

When transferring the liquid, use a suction bulb or a calibrated pipette with a dispenser.

Never pipette by mouth.[8][9]

Keep containers tightly closed when not in use to minimize vapor exposure.
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Avoid all contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the laboratory area.[12]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]

The recommended storage temperature is between 2-8°C (refrigerator).[1]

Protect from light and air.[1][7]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, acid anhydrides, and chloroformates.[7]

Emergency Procedures
Rapid and appropriate response to an exposure or spill is critical.

First-Aid Measures
The following diagram outlines the immediate first-aid steps to be taken in case of exposure.
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Route of Exposure

Immediate Actions

Exposure Event

Ingestion 

Inhalation 

Skin Contact
 

Eye Contact
 

Do NOT induce vomiting.
Rinse mouth with water.

Drink 2-4 cups of milk or water if conscious.
Seek immediate medical attention.

Move victim to fresh air immediately.
If breathing is difficult, give oxygen.

Do not use mouth-to-mouth resuscitation.
Seek immediate medical attention.

Immediately remove contaminated clothing.
Flush skin with plenty of soap and water

for at least 15 minutes.
Seek medical attention.

Immediately flush eyes with plenty of water
for at least 15 minutes, lifting eyelids.

Remove contact lenses if present and easy to do.
Seek immediate medical attention.
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Spill Occurs

Alert personnel in the area
and restrict access

Don appropriate PPE
(gloves, goggles, respirator)

Ensure adequate ventilation
(use fume hood)

Contain the spill with
inert absorbent material

(sand, vermiculite)

Work from outside in,
cover and absorb the spill

Carefully scoop absorbed material
into a suitable, labeled

waste container

Decontaminate the spill area
with soap and water

Dispose of waste through
approved hazardous waste channels

Spill Cleanup Complete
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Preparation Phase

Execution Phase

Post-Execution Phase

Experiment Planning

Risk Assessment

Read SDS

SOP Review

Lab Setup

Verify Emergency Equipment

Designate Work Area (Fume Hood)

Prepare Spill Kit

PPE Check

Correct Gloves

Safety Goggles/Face Shield

Lab Coat

Respirator (if needed)

Handling & Use

Work in Fume Hood

Use Absorbent Liners

Transfer Carefully

Keep Containers Closed

Storage

2-8°C

Tightly Sealed

Protect from Light/Air

Cleanup & Decontamination

Decontaminate Work Surface

Clean Glassware

{Emergency Occurs
(Spill/Exposure)}

Waste Disposal

Segregate Waste

Label Correctly

Follow Institutional Protocol

Follow Emergency Procedures
(See Figs 1 & 2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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